Cas no 89435-78-9 (Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide)
89435-78-9 structure
Product Name:Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
CAS No:89435-78-9
MF:C17H29BrNO3P
MW:406.294825315475
CID:600896
PubChem ID:71324191
Update Time:2025-04-19
Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
- 1-benzyl-1-(diethoxyphosphorylmethyl)piperidin-1-ium,bromide
- 1-Benzyl-1-[(diethoxyphosphoryl)methyl]piperidin-1-ium bromide
- 89435-78-9
- DTXSID20753687
-
- Inchi: 1S/C17H29NO3P.BrH/c1-3-20-22(19,21-4-2)16-18(13-9-6-10-14-18)15-17-11-7-5-8-12-17;/h5,7-8,11-12H,3-4,6,9-10,13-16H2,1-2H3;1H/q+1;/p-1
- InChI Key: MNTBMVQJPVDHOZ-UHFFFAOYSA-M
- SMILES: [Br-].P(C[N+]1(CC2C=CC=CC=2)CCCCC1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 405.10684g/mol
- Monoisotopic Mass: 405.10684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 353
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
89435-78-9 (Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide) Related Products
- 146403-33-0(Ethanaminium,2-[[[3-(hexadecyloxy)-2-hydroxypropyl]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt, (R)- (9CI))
- 17045-39-5(Phosphonic acid, [1-(dodecylamino)ethyl]-, monoethyl ester)
- 15175-91-4(Phosphonic acid,[(diethylamino)carbonyl]-, diethyl ester (9CI))
- 7439-69-2(Dibutyldiethylcarbamylphosphonate)
- 133587-14-1(Phosphonic acid,P,P',P''-[(hexahydro-1H-1,4,7-triazonine-1,4,7-triyl)tris(methylene)]tris-,P,P',P''-triethyl ester)
- 157524-19-1(Phosphonic acid,[[4-(phenylmethyl)-1-piperazinyl]methyl]-, diethyl ester (9CI))
- 114416-21-6(Benzoic acid,4-[[(dibutoxyphosphinyl)methyl]amino]-, ethyl ester)
- 120818-68-0(Phosphonic acid,[10-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)decyl]-, diethyl ester (9CI))
- 33512-26-4(Diethyl (phthalimidomethyl)phosphonate)
- 2781-11-5(Diethyl ((bis(2-hydroxyethyl)amino)methyl)phosphonate)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk